2-(((3-(2-bromophenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)-3-(2-methoxyethyl)thieno[3,2-d]pyrimidin-4(3H)-one

• IUPAC Name: 2-[[3-(2-bromophenyl)-1,2,4-oxadiazol-5-yl]methylsulfanyl]-3-(2-methoxyethyl)thieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C18H15BrN4O3S2/c1-25-8-7-23-17(24)15-13(6-9-27-15)20-18(23)28-10-14-21-16(22-26-14)11-4-2-3-5-12(11)19/h2-6,9H,7-8,10H2,1H3
• InChI Key: OORMBGQGIXNQKR-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C(=O)C2=C(C=CS2)N=C1SCC3=NC(=NO3)C4=CC=CC=C4Br
• Molecular Formula: C18H15BrN4O3S2
• Molecular Weight: 479.4 g/mol

Description

2-(((3-(2-bromophenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)-3-(2-methoxyethyl)thieno[3,2-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C18H15BrN4O3S2 and its molecular weight is 479.37. The purity is usually 95%.
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Scientific Research Applications

Antitumor Activity

Compounds derived from thieno[3,2-d]pyrimidine, similar to the specified chemical, have shown potent anticancer activity. These compounds are comparable to doxorubicin in their efficacy against various human cancer cell lines, including breast adenocarcinoma (MCF-7), cervical carcinoma (HeLa), and colonic carcinoma (HCT-116) (Hafez & El-Gazzar, 2017).

Antimicrobial Activity

Several thieno[3,2-d]pyrimidine derivatives have been synthesized and evaluated for their antimicrobial properties. These derivatives demonstrated promising biological activity against a range of microbial strains, including gram-positive and gram-negative bacteria as well as fungal strains (El Azab & Abdel-Hafez, 2015).

Anticonvulsant Activity

Related compounds in the thieno[3,2-d]pyrimidin-4(3H)-one family have been studied for their anticonvulsant properties. These studies have explored the structure-activity relationship and found some compounds to exhibit significant anticonvulsant activity (Severina et al., 2019).

Antioxidant Activity

Compounds structurally similar to 2-(((3-(2-bromophenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)-3-(2-methoxyethyl)thieno[3,2-d]pyrimidin-4(3H)-one, particularly those derived from thieno[2,3-d]pyrimidine, have shown antioxidant properties. These properties were assessed using various radical scavenging assays (Kotaiah et al., 2012).

Analgesic and Anti-inflammatory Activities

Novel derivatives of thieno[3,2-d]pyrimidin-4(3H)-ones have been synthesized and evaluated for their analgesic and anti-inflammatory activities. These compounds showed promising results in comparison to standard drugs like diclofenac sodium (Alagarsamy et al., 2006).